Cas no 4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate)
4144-31-4 structure
Product Name:4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
CAS No:4144-31-4
MF:C22H20O4
MW:348.391806602478
CID:1516124
PubChem ID:2268408
Update Time:2025-04-21
4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4'-Methylbiphenyl-4-yl 3,4-dimethoxybenzoate
- benzoic acid, 3,4-dimethoxy-, 4'-methyl[1,1'-biphenyl]-4-yl ester
- [4-(4-methylphenyl)phenyl] 3,4-dimethoxybenzoate
- ST50182572
- 4'-methyl-4-biphenylyl 3,4-dimethoxybenzoate
- 4144-31-4
- DTXSID60367469
- 4-(4-methylphenyl)phenyl 3,4-dimethoxybenzoate
- AKOS002263804
- Oprea1_513235
- STL478374
- 4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate
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- Inchi: 1S/C22H20O4/c1-15-4-6-16(7-5-15)17-8-11-19(12-9-17)26-22(23)18-10-13-20(24-2)21(14-18)25-3/h4-14H,1-3H3
- InChI Key: MUFIFFDLANUBMN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)OC)OC)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 348.1362
- Monoisotopic Mass: 348.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 511.2°C at 760 mmHg
- Flash Point: 223.9°C
- Refractive Index: 1.58
- PSA: 44.76
4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4144-31-4 (4'-methylbiphenyl-4-yl 3,4-dimethoxybenzoate) Related Products
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